molecular formula C16H11ClN2 B8583851 3-(4-Chlorobenzoyl)-isoquinoline imine

3-(4-Chlorobenzoyl)-isoquinoline imine

Cat. No.: B8583851
M. Wt: 266.72 g/mol
InChI Key: YYGQQNCZBVWYTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Chlorobenzoyl)-isoquinoline imine is a heterocyclic compound featuring an isoquinoline backbone substituted with a 4-chlorobenzoyl group at the 3-position and an imine functional group. Its synthesis typically involves TiCl4-DABCO-mediated imination of precursor ketones such as 1-(4-chlorobenzoyl)-2,7-dimethoxynaphthalene under nitrogen at elevated temperatures (125°C). This method yields the imine derivative in moderate isolated yields (~10%) alongside byproducts like hydroxylated analogs .

The compound’s structural uniqueness lies in its non-coplanar spatial organization, as revealed by X-ray crystallography. The three aromatic rings (naphthalene, C-linked phenyl, and N-linked phenyl) adopt near-perpendicular dihedral angles (e.g., 85.32° and 79.27° between naphthalene and phenyl rings), creating a rigid, three-dimensional architecture. This contrasts with precursor ketones, which exhibit smaller dihedral angles (e.g., 72.06°) due to intramolecular hydrogen bonding between carbonyl and hydroxyl groups .

Properties

Molecular Formula

C16H11ClN2

Molecular Weight

266.72 g/mol

IUPAC Name

(4-chlorophenyl)-isoquinolin-3-ylmethanimine

InChI

InChI=1S/C16H11ClN2/c17-14-7-5-11(6-8-14)16(18)15-9-12-3-1-2-4-13(12)10-19-15/h1-10,18H

InChI Key

YYGQQNCZBVWYTO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=NC(=CC2=C1)C(=N)C3=CC=C(C=C3)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

a. Precursor Ketones (1-(4-Chlorobenzoyl)-2,7-dimethoxynaphthalene)

  • Spatial Organization : Ketones exhibit smaller dihedral angles (58.10°–72.06°) due to intramolecular hydrogen bonding, resulting in a flatter molecular structure compared to imines.
  • Molecular Packing : Ketones form consecutively stacked molecular arrangements, whereas imines adopt tubular alignments via R–S dimeric pairs .

b. Methyl Ether-Cleaved Imine Analogues

  • Substituent Effects: Removal of methoxy groups adjacent to the imino moiety minimally alters spatial topology (dihedral angles: 80.39°–87.09°), but increases polarity due to hydroxyl groups.
  • Hydrogen Bonding : Hydroxyl groups in cleaved analogs enable stronger intermolecular interactions, influencing solubility and crystallization behavior .

c. 5-(4-Chlorophenyl)-3-(2-furyl)-1,2,4-triazolo[3,4-a]isoquinoline

  • Substituent Diversity: This triazolo-fused isoquinoline derivative replaces the imine group with a triazole ring and introduces a furyl substituent.
Key Research Findings
  • Synthetic Challenges: The low yield (10%) of 3-(4-Chlorobenzoyl)-isoquinoline imine highlights inefficiencies in TiCl4-mediated imination, possibly due to competing hydrolysis or side reactions .
  • Functional Group Impact : The imine’s rigidity and electronic effects (from the chlorobenzoyl group) could influence binding affinity in medicinal chemistry applications, contrasting with triazolo analogs optimized for bioactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.